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Compound of Interest

Compound Name: Butylguanidine monohydrochloride

CAS No.: 19341-56-1

Cat. No.: B102243

Get Quote

Application Note: Formulation and Validation Protocols for Butylguanidine
Monohydrochloride Solutions in Preclinical and Synthetic Workflows

Executive Summary
Butylguanidine monohydrochloride (CAS 19341-56-1) is a highly versatile aliphatic

guanidine salt. In contemporary research, it serves two primary functions: as a critical precursor

in materials science for synthesizing proton-conducting ionic liquids[1], and as a potent

pharmacophore in medicinal chemistry, where it functions as a dynamic cap for metallodrugs or

as a membrane-anchoring moiety in antimicrobial and anticancer agents[2][3]. This application

note provides researchers with field-proven, self-validating protocols to formulate stable

butylguanidine solutions, ensuring high reproducibility and preventing common experimental

artifacts associated with cationic aggregation.
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To formulate a reliable solution, one must first understand the intrinsic physicochemical

behavior of the molecule. The guanidinium core is a highly resonance-stabilized cation with a

pKa of approximately 13.6. This ensures it remains fully protonated across all physiological pH

ranges. However, its cationic nature makes it highly susceptible to specific ion effects (the

Hofmeister series) when introduced to complex biological buffers.

Table 1: Physicochemical Properties of 1-Butylguanidine Hydrochloride

Property Value
Causality & Formulation
Impact

Molecular Weight 151.64 g/mol [4]

Essential for precise molarity

calculations. The salt is mildly

hygroscopic; requires rapid

weighing and desiccated

storage.

Solubility (Aqueous) >50 mg/mL

Highly soluble due to the

chloride counterion. Allows for

concentrated stock solutions

without the need for organic

co-solvents.

pKa (Guanidinium) ~13.6

Remains fully ionized at pH

7.4. Dictates strong

electrostatic interactions with

anionic surfaces (e.g., cell

membranes, DNA).

Chemical Stability High (Room Temp)

Resistant to aqueous

hydrolysis. However, localized

exposure to strong bases

during pH adjustment can

precipitate the insoluble free

base.
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Mechanistic Insights: The Role of the
Butylguanidinium Pharmacophore
In biological and pharmacological assays, the butylguanidine moiety frequently acts as a dual-

action structural anchor. The alkyl chain (butyl group) provides the necessary lipophilicity for

membrane insertion or hydrophobic pocket binding. Simultaneously, the strongly basic

guanidinium group forms highly stable bidentate hydrogen bonds with negatively charged

phosphate backbones[3]. This mechanism is actively exploited in the design of novel

thiourea/guanidine anticancer derivatives[2] and catalytic fluoroquinolone complexes[3].
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Pathway of butylguanidinium-mediated membrane interaction and target engagement.

Experimental Protocols: Self-Validating Formulation
Systems
A protocol is only as reliable as its internal controls. The following methodologies incorporate

built-in validation steps to ensure the structural integrity of the formulated solutions.
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Protocol A: Preparation of 100 mM Aqueous Stock
Solution for In Vitro Assays
Objective: Create a sterile, pH-stable stock for cell culture, enzymatic assays, or metallodrug

complexation.

Step-by-Step Methodology:

Gravimetric Measurement: Rapidly weigh exactly 151.64 mg of 1-butylguanidine

hydrochloride[4].

Causality: The hydrochloride salt absorbs ambient moisture. Prolonged exposure to humid

air will artificially inflate the mass, leading to sub-target molarities.

Primary Dissolution: Transfer the powder to a sterile 15 mL conical tube and add 8.0 mL of

Milli-Q water (18.2 MΩ·cm). Vortex vigorously for 30 seconds until the solution is optically

clear.

Volume Adjustment: Add Milli-Q water to bring the final volume to exactly 10.0 mL.

Self-Validation Step (pH Verification): Extract a 100 µL aliquot and measure the pH. It must

read between 5.0 and 6.5.

Causality: Do not adjust the pH of this concentrated stock with NaOH. Introducing a strong

base locally exceeds the pKa, stripping the proton and precipitating the lipophilic free

base. Always adjust pH after diluting the stock into your final assay buffer.

Sterilization: Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter into a

sterile vial.

Causality: PES is mandatory. Nylon filters possess surface chemistries that can non-

specifically bind cationic guanidinium groups, reducing the final concentration of your

stock.

Storage: Aliquot into 1 mL sterile tubes and store at -20°C to prevent long-term microbial

contamination and degradation.
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Protocol B: Nonaqueous Formulation for Ionic Liquid
Synthesis
Objective: Prepare a precursor solution for synthesizing N-butylguanidinium tetrafluoroborate

for proton-conducting membranes[1].

Step-by-Step Methodology:

Solvent Dehydration: Dry absolute ethanol over 3Å molecular sieves for 24 hours prior to

formulation to eliminate water, which can interfere with subsequent metathesis reactions.

Dissolution: Dissolve 1.51 g (~10 mmol) of 1-butylguanidine hydrochloride in 20 mL of the

anhydrous ethanol under an inert nitrogen atmosphere.

Downstream Application: This nonaqueous stock is now primed for the dropwise addition of

equimolar sodium tetrafluoroborate (NaBF4) to precipitate NaCl and yield the desired ionic

liquid[1].

Quality Control & Workflow Validation
To guarantee trustworthiness in downstream data, researchers must implement a strict Quality

Control (QC) checkpoint system before utilizing the formulated solutions in sensitive assays.
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Self-validating quality control workflow for aqueous butylguanidine formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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